Cas no 947012-62-6 (3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde)

• Product Name: 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde
• CAS No: 947012-62-6
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• MDL: MFCD03180287
• CID: 4721798
• Update Time: 2025-06-08

3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-1-ylmethyl)-4-isopropoxybenzaldehyde
• 3-((1H-Imidazol-1-yl)methyl)-4-isopropoxybenzaldehyde
• BB 0237670
• R6599
• 3-Imidazol-1-ylmethyl-4-isopropoxy-benzalde hyde
• benzaldehyde, 3-(1H-imidazol-1-ylmethyl)-4-(1-methylethoxy)-
• 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde

• MDL： MFCD03180287
• Inchi： 1S/C14H16N2O2/c1-11(2)18-14-4-3-12(9-17)7-13(14)8-16-6-5-15-10-16/h3-7,9-11H,8H2,1-2H3
• InChI Key： UWMWGLGHZZJUJW-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(C=O)=CC=1CN1C=NC=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 271
• Topological Polar Surface Area: 44.1

Additional information on 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde

Introduction to 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde (CAS No. 947012-62-6) in Modern Chemical and Pharmaceutical Research

The compound 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde, identified by the CAS number 947012-62-6, represents a significant advancement in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular biology. The presence of both an imidazole moiety and an aldehyde group, coupled with an ethyl ether side chain, endows it with unique chemical properties that make it a valuable scaffold for further derivatization and functionalization.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry, with imidazole derivatives being particularly noteworthy for their role in modulating biological pathways. The imidazol-1-yl moiety in 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde serves as a versatile pharmacophore, enabling interactions with various biological targets. This feature has been exploited in the development of novel therapeutic agents targeting diseases such as cancer, infectious disorders, and inflammatory conditions. The aldehyde group further enhances its utility by providing a reactive site for covalent bond formation, facilitating the synthesis of more complex molecules.

In the context of drug discovery, the propan-2-yloxy substituent contributes to the lipophilicity of the compound, which is a critical factor in determining its pharmacokinetic profile. By optimizing this aspect, researchers can enhance the bioavailability and target specificity of potential drug candidates. The combination of these structural elements makes 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde a promising candidate for further investigation in both preclinical and clinical settings.

One of the most exciting applications of this compound lies in its potential as a precursor for kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and dysregulation of these pathways is implicated in numerous diseases. The imidazole ring has been shown to interact with the ATP-binding pockets of kinases, thereby inhibiting their activity. By incorporating the benzaldehyde moiety into the structure, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors derived from this scaffold. This approach has led to the development of several lead compounds that are currently undergoing further optimization.

Another area where 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde shows promise is in the field of antimicrobial research. The increasing prevalence of antibiotic-resistant pathogens necessitates the discovery of novel antimicrobial agents. The unique structural features of this compound allow it to disrupt bacterial cell wall synthesis and interfere with essential metabolic processes. Preliminary studies have demonstrated its efficacy against various bacterial strains, including multidrug-resistant isolates. This finding underscores the importance of exploring structurally diverse compounds as alternatives to conventional antibiotics.

The synthesis of 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde involves a multi-step process that requires careful optimization to ensure high yield and purity. Traditional synthetic routes often involve condensation reactions between appropriate precursors, followed by functional group transformations to introduce the desired substituents. Advances in catalytic methods have enabled more efficient and sustainable synthesis strategies, reducing waste and improving overall efficiency.

In conclusion, 3-[(1H-imidazol-1-yl)methyl]-4-(propan-2-yloxy)benzaldehyde (CAS No. 947012-62-6) represents a significant contribution to the field of chemical biology and drug discovery. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in modern pharmaceutical science is likely to grow even further.